BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 6-
Methoxyhexanal: History, Discovery, and
Synthesis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 6-methoxyhexanal
CAS No.: 855906-01-3
Cat. No.: B6155086
Get Quote
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Introduction

6-Methoxyhexanal is an aliphatic aldehyde characterized by a six-carbon chain with a terminal
aldehyde group and a methoxy group at the C-6 position. Its chemical structure, combining a
reactive aldehyde functionality with a methoxy ether, makes it a molecule of interest in organic
synthesis and potentially in the field of pharmacology. The aldehyde group serves as a versatile
handle for a variety of chemical transformations, while the methoxy group can influence the
molecule's polarity, solubility, and metabolic stability.

This technical guide provides a comprehensive overview of the current publicly available
knowledge regarding 6-methoxyhexanal, with a focus on its chemical properties, synthesis,
and potential, though largely unexplored, biological significance. Due to the limited specific
research on this compound, this document also draws upon general principles of related
aliphatic aldehydes and ethers to provide a broader context for its potential applications.
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History and Discovery

The history of the discovery of 6-methoxyhexanal is not well-documented in publicly available
scientific literature. While the synthesis of related aliphatic aldehydes and ethers has been
established for over a century, with the Williamson ether synthesis being a key method
developed in 1850, the specific timeline and context for the first identification of 6-
methoxyhexanal remain elusive.[1][2] The first notable mention of its synthesis appears in a
1983 publication in The Journal of Organic Chemistry, suggesting its initial preparation was
likely for academic or synthetic research purposes rather than for a specific biological
application.[3] Further investigation into early chemical catalogs and synthetic methodology
papers may yet uncover more details about its origins.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-methoxyhexanal is provided in
the table below. These properties are essential for its handling, characterization, and
application in a laboratory setting.
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Property Value Reference(s)
Molecular Formula C7H1402 [4]
Molecular Weight 130.18 g/mol [4]
CAS Number 855906-01-3 [4]
IUPAC Name 6-methoxyhexanal [4]
Canonical SMILES coccceeee=o0 [4]
InChi Key AFSOGVGHFCKBOW- (4]

UHFFFAOYSA-N

Monoisotopic Mass 130.099379685 Da [4]

. o Expected to be a colorless
Physical Description

liquid
Boiling Point Not reported [3]
Melting Point Not reported [3]
Density Not reported [3]

Experimental Protocols

The synthesis of 6-methoxyhexanal can be achieved through the oxidation of its
corresponding alcohol, 6-methoxyhexan-1-ol. The following protocols detail the synthesis of the
precursor alcohol and its subsequent oxidation to the target aldehyde.

Synthesis of 6-Methoxyhexan-1-ol

The preparation of 6-methoxyhexan-1-ol can be accomplished via a Williamson ether synthesis
approach, starting from 1,6-hexanediol.

Materials:
e 1,6-hexanediol

e Sodium hydride (NaH)
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o Methyl iodide (CHsl)

¢ Anhydrous tetrahydrofuran (THF)

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)
o Magnetic stirrer and heating mantle

» Rotary evaporator

 Silica gel for column chromatography

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve 1,6-hexanediol in anhydrous THF.

« To this solution, carefully add a suspension of sodium hydride in THF. The reaction mixture is
then heated to 60 °C and maintained at this temperature until the evolution of hydrogen gas
ceases, indicating the formation of the sodium alkoxide.

» After cooling the reaction mixture to room temperature, a solution of methyl iodide in THF is
added dropwise.

e The reaction is stirred overnight at room temperature to allow for the methylation to proceed
to completion.

e Upon completion, the reaction is quenched, and the crude product is worked up using
standard procedures (e.g., extraction with an organic solvent and washing with brine).

e The crude product is then purified by column chromatography on silica gel to yield pure 6-
methoxyhexan-1-ol.

Synthesis of 6-Methoxyhexanal

The final step involves the oxidation of 6-methoxyhexan-1-ol to 6-methoxyhexanal. A variety of
mild oxidizing agents can be employed for this transformation to avoid over-oxidation to the
carboxylic acid. Acommon method involves the use of pyridinium chlorochromate (PCC).
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Materials:

e 6-methoxyhexan-1-ol

e Pyridinium chlorochromate (PCC)

e Anhydrous dichloromethane (DCM)
 Silica gel

o Standard glassware for organic synthesis
o Magnetic stirrer

Procedure:

In a round-bottom flask, a solution of 6-methoxyhexan-1-ol in anhydrous dichloromethane is
prepared.

 To this solution, pyridinium chlorochromate is added in one portion.

e The reaction mixture is stirred at room temperature for a few hours, and the progress of the
reaction is monitored by thin-layer chromatography (TLC).

e Upon completion of the reaction, the mixture is filtered through a pad of silica gel to remove
the chromium salts.

e The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield
the crude 6-methoxyhexanal.

» Further purification, if necessary, can be achieved by distillation or column chromatography.

Mandatory Visualizations
Synthesis Workflow of 6-Methoxyhexanal

The following diagram illustrates the two-step synthesis of 6-methoxyhexanal from 1,6-
hexanediol.
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Step 1: Williamson Ether Synthesis

CH3I
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1. NaH, THF Step 2: Oxidation
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Click to download full resolution via product page

Caption: A two-step synthesis of 6-methoxyhexanal.

Biological Activity and Signaling Pathways

Specific biological activities for 6-methoxyhexanal have not been extensively reported in the
scientific literature. However, the biological effects of aliphatic aldehydes, in general, are an
active area of research. These compounds are known to be reactive and can participate in
various biological processes, sometimes leading to cytotoxic effects.[5]

The aldehyde group can react with nucleophilic groups in biomolecules, such as the amine
groups in proteins and DNA, potentially leading to the formation of adducts and cellular
damage. The metabolism of aldehydes is a crucial detoxification pathway, primarily mediated
by aldehyde dehydrogenases (ALDHS).

Given the lack of specific data for 6-methoxyhexanal, no experimentally validated signaling
pathways can be depicted. Research into its potential interactions with cellular targets, such as
specific enzymes or receptors, and its metabolic fate would be necessary to elucidate any
specific biological functions or toxicological properties. Studies on structurally related methoxy-
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substituted compounds have suggested potential applications in anticancer research, but this
has not been demonstrated for 6-methoxyhexanal itself.[5]

Conclusion

6-Methoxyhexanal is a simple aliphatic aldehyde with a methoxy substituent. While its
synthesis is achievable through established organic chemistry methods, a significant gap exists
in the understanding of its history, discovery, and specific biological activities. The information
presented in this guide, based on currently available public data, provides a foundational
understanding of its chemical properties and a plausible synthetic route.

For researchers and drug development professionals, 6-methoxyhexanal represents a
relatively unexplored chemical entity. Future research should focus on a thorough
characterization of its physicochemical properties, a detailed investigation of its biological
effects on various cell lines and in animal models, and an exploration of its metabolic pathways.
Such studies will be crucial in determining whether 6-methoxyhexanal or its derivatives hold
any promise as therapeutic agents or present any toxicological concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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